2,4-Difluoro-6-iodoaniline 2,4-Difluoro-6-iodoaniline
Brand Name: Vulcanchem
CAS No.: 582319-15-1
VCID: VC2323950
InChI: InChI=1S/C6H4F2IN/c7-3-1-4(8)6(10)5(9)2-3/h1-2H,10H2
SMILES: C1=C(C=C(C(=C1F)N)I)F
Molecular Formula: C6H4F2IN
Molecular Weight: 255 g/mol

2,4-Difluoro-6-iodoaniline

CAS No.: 582319-15-1

Cat. No.: VC2323950

Molecular Formula: C6H4F2IN

Molecular Weight: 255 g/mol

* For research use only. Not for human or veterinary use.

2,4-Difluoro-6-iodoaniline - 582319-15-1

Specification

CAS No. 582319-15-1
Molecular Formula C6H4F2IN
Molecular Weight 255 g/mol
IUPAC Name 2,4-difluoro-6-iodoaniline
Standard InChI InChI=1S/C6H4F2IN/c7-3-1-4(8)6(10)5(9)2-3/h1-2H,10H2
Standard InChI Key IPXQDOGSRPHRAL-UHFFFAOYSA-N
SMILES C1=C(C=C(C(=C1F)N)I)F
Canonical SMILES C1=C(C=C(C(=C1F)N)I)F

Introduction

2,4-Difluoro-6-iodoaniline is a complex organic compound with the molecular formula C₆H₄F₂IN and a molecular weight of 255 g/mol . It is characterized by its unique structure, which includes fluorine and iodine substituents on an aniline backbone. This compound is of interest in various chemical and pharmaceutical applications due to its reactivity and potential biological activity.

Safety and Handling

Handling 2,4-difluoro-6-iodoaniline requires caution due to its potential hazards. The compound is classified with a warning signal word and hazard statements that include H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H332 (harmful if inhaled), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding inhalation, wearing protective gloves and eye protection, and washing hands thoroughly after handling.

Hazard StatementDescription
H302Harmful if swallowed
H315Causes skin irritation
H319Causes serious eye irritation
H332Harmful if inhaled
H335May cause respiratory irritation

Synthesis and Applications

2,4-Difluoro-6-iodoaniline is used as a precursor in the synthesis of various organic compounds. It can be involved in reactions such as cross-coupling reactions, which are crucial in forming complex molecules. The compound's unique structure makes it a valuable intermediate in the production of pharmaceuticals and other specialty chemicals.

In pharmaceutical applications, derivatives of 2,4-difluoro-6-iodoaniline have been explored for their potential as inhibitors of Janus kinases (JAKs), which are involved in signaling pathways related to immune responses and inflammation . These compounds may be useful in treating conditions such as autoimmune diseases and inflammatory disorders.

Research Findings and Future Directions

Research on 2,4-difluoro-6-iodoaniline and its derivatives is ongoing, with a focus on their biological activities and potential therapeutic applications. The compound's reactivity and ability to form diverse derivatives make it an interesting subject for studies in organic chemistry and medicinal chemistry.

Future research directions may include exploring the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to better understand its potential as a pharmaceutical agent. Additionally, investigating its interactions with biological systems could provide insights into its safety profile and efficacy in various therapeutic contexts.

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